Cas no 1548021-53-9 (1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide)

• Product Name: 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide
• CAS No: 1548021-53-9
• MF: C₁₅H₁₃ClN₂O₂S
• MW: 320.793921232224
• MDL: MFCD28714797
• CID: 5161287
• PubChem ID: 82011392
• Update Time: 2025-10-29

1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-sulfonamide, 1-[(4-chlorophenyl)methyl]-
• 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide

• MDL： MFCD28714797
• Inchi： 1S/C15H13ClN2O2S/c16-12-7-5-11(6-8-12)9-18-10-15(21(17,19)20)13-3-1-2-4-14(13)18/h1-8,10H,9H2,(H2,17,19,20)
• InChI Key： ILDBONMCJPEIEW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=CC=C2)C(S(N)(=O)=O)=C1

Additional information on 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide

Professional Introduction to Compound with CAS No. 1548021-53-9 and Product Name: 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide

1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide, identified by its CAS number 1548021-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a 4-chlorophenylmethyl substituent linked to a 1H-indole-3-sulfonamide core, which together contributes to its unique chemical and pharmacological properties.

The 1H-indole scaffold is a prominent motif in drug discovery, frequently found in bioactive molecules due to its ability to interact with various biological targets. The indole ring, characterized by its aromaticity and electron-rich nature, can engage in hydrogen bonding and π-stacking interactions, making it a valuable component in the design of small-molecule drugs. In this compound, the indole ring is further functionalized by a sulfonamide group at the 3-position, which introduces additional polar interactions and potential binding sites for biological targets.

The presence of the 4-chlorophenylmethyl group adds another layer of complexity to the molecule. Chlorophenyl groups are commonly employed in medicinal chemistry due to their ability to modulate electronic properties and enhance binding affinity. The chlorine atom, in particular, can serve as a hydrogen bond acceptor or participate in halogen bonding, further enhancing the compound's interaction with biological macromolecules. This structural feature makes 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. Studies using virtual screening and docking simulations have suggested that this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies indicate that the sulfonamide moiety could interact with hydrophobic pockets or acidic residues in target proteins, potentially leading to therapeutic effects.

In the realm of medicinal biology, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The unique combination of structural elements in 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide positions it as a versatile scaffold for developing novel therapeutic agents. Researchers are particularly interested in exploring its potential as an inhibitor of kinases or other enzymes involved in cancer progression. Additionally, the indole core has been associated with neuroprotective and anti-inflammatory effects, suggesting that this compound may also have applications in neurodegenerative diseases.

Experimental validation of these hypotheses has been ongoing in several research laboratories. In vitro assays have been designed to assess the biochemical activity of 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide, focusing on its interaction with relevant biological targets. Initial results from these assays have shown promising trends, with the compound demonstrating moderate inhibitory activity against certain kinases at submicromolar concentrations. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of this compound presents an intriguing challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct the indole-sulfonamide core while introducing the 4-chlorophenylmethyl substituent with high regioselectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in achieving these synthetic goals. The optimization of these synthetic routes is crucial for scalable production, which is essential for subsequent preclinical and clinical development.

The pharmacokinetic properties of 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide are also under scrutiny to ensure its suitability for therapeutic use. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine a drug's efficacy and safety profile. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable solubility in aqueous media and moderate stability under physiological conditions. These characteristics make it a viable candidate for further development into an oral or injectable formulation.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound. Integrating insights from structure-based drug design, high-throughput screening technologies, and systems biology approaches will provide a comprehensive understanding of its biological effects. This holistic approach will facilitate the identification of optimized derivatives with enhanced potency and reduced side effects.

The future prospects for 1-(4-chlorophenyl)methyl-1H-indole-3-sulfonamide are bright, given its unique structural features and promising preclinical data. Further studies are needed to elucidate its detailed mechanism of action and explore its therapeutic potential across multiple disease indications. As our understanding of biological pathways continues to expand, compounds like this one may play a pivotal role in addressing unmet medical needs through innovative drug design strategies.